N1-[(4-tert-butylphenyl)(cyano)methyl]benzene-1,4-dicarboxamide

• IUPAC Name: 4-N-[(4-tert-butylphenyl)-cyanomethyl]benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H21N3O2/c1-20(2,3)16-10-8-13(9-11-16)17(12-21)23-19(25)15-6-4-14(5-7-15)18(22)24/h4-11,17H,1-3H3,(H2,22,24)(H,23,25)
• InChI Key: HXXNSKYDCNXWBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(C#N)NC(=O)C2=CC=C(C=C2)C(=O)N
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol
• CAS No.: 1355929-73-5

Description

Molecular Structure Analysis

The molecular formula of the compound is C20H21N3O2. It likely has a complex 3D structure due to the presence of the benzene ring and various functional groups. The exact structure would depend on the spatial arrangement of these groups.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the cyano group could undergo reactions such as hydrolysis, reduction, or addition reactions. The carboxamide group could participate in condensation or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For instance, the presence of a benzene ring could make the compound relatively stable and hydrophobic. The cyano and carboxamide groups could potentially form hydrogen bonds, affecting the compound’s solubility.

Mechanism of Action

Without specific context or application, it’s challenging to determine the exact mechanism of action of this compound. If it’s used in a biological context, its mechanism of action would depend on how these functional groups interact with biological molecules.

Future Directions

The study and application of “N1-[(4-tert-butylphenyl)(cyano)methyl]benzene-1,4-dicarboxamide” could be a potential area of research in organic chemistry. Its complex structure and functional groups make it interesting for studying various chemical reactions and interactions.